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Compound of Interest

Compound Name: Fluroxypyr-13C2

Cat. No.: B12396418

Essential Safety and Handling Guide for Fluroxypyr-
13C2

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Fluroxypyr-13C2 in a laboratory setting. As Fluroxypyr-13C2 is a
stable isotope-labeled version of Fluroxypyr, its chemical properties and associated hazards
are considered identical to the parent compound. The following procedures are based on safety
data for Fluroxypyr.

Hazard Summary

Fluroxypyr can cause skin and eye irritation.[1][2][3] It may be harmful if swallowed and can
cause respiratory irritation.[4][5] Formulations of Fluroxypyr are often combustible and should
be kept away from heat or open flames. It is also recognized as being toxic to aquatic life with
long-lasting effects.

Quantitative Data for Fluroxypyr Formulations
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Property Value Source
Acute Oral LD50 (Rat) > 2000 mg/kg

Acute Dermal LD50 > 4000 mg/kg

Inhalation LC50 (4 hours) > 5.1 mg/L

Flash Point 151°F (68°C)

Density 1.120 g/cm3 @ 25°C

Operational Plan: Step-by-Step Handling Protocol

1.

Engineering Controls and Preparation:

Ventilation: Always handle Fluroxypyr-13C2 in a well-ventilated area. A chemical fume hood
is recommended, especially when working with powders or creating solutions.

Emergency Equipment: Ensure an eyewash station and safety shower are readily accessible
in the immediate work area.

Ignition Sources: Remove all sources of heat, sparks, and open flames from the handling
area.

. Donning Personal Protective Equipment (PPE):

Before handling, put on all required PPE as detailed in the next section. Contaminated work
clothing should not be allowed out of the workplace.

. Handling the Compound:
Avoid all personal contact, including inhalation of dust or mists.
Prevent the creation of dust or aerosols.
When weighing or transferring, do so carefully to minimize spillage.

Keep the container tightly closed when not in use.
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4. Post-Handling Procedures:

o Decontamination: After handling, wash hands and any exposed skin thoroughly with soap
and water.

 PPE Removal: Remove PPE carefully to avoid self-contamination. Wash the outside of
gloves before removing them. Contaminated clothing should be laundered separately before

reuse.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Fluroxypyr-13C2:

o Hand Protection: Chemical-resistant gloves such as nitrile, PVC, or neoprene are required.
Gloves must be inspected before use and disposed of properly after handling.

o Eye and Face Protection: Safety glasses with side shields or chemical splash goggles are
essential. A face shield should be worn if there is a significant risk of splashing.

o Skin and Body Protection: A lab coat or chemical-resistant suit (e.g., Tyvek) should be worn
to prevent skin contact. Cotton overalls buttoned to the neck and wrist are also
recommended.

o Respiratory Protection: Generally not required in a well-ventilated area. If ventilation is
inadequate or if aerosols or dust are generated, a NIOSH/MSHA-approved air-purifying
respirator is necessatry.

Disposal Plan

Waste resulting from the use of this product is considered toxic. Improper disposal is a violation
of regulations.

1. Waste Collection:

o Collect all waste material, including empty containers and contaminated PPE, in designated,
labeled, and sealed containers.

¢ Do not mix with other waste streams.
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2. Container Decontamination:
» For non-refillable containers, they must be triple-rinsed promptly after emptying.

 Triple Rinse Procedure:

[¢]

Empty the remaining contents into the application equipment or a mix tank.

Fill the container 1/4 full with an appropriate solvent (e.g., water) and recap.

[e]

Shake for 10 seconds.

o

Pour the rinsate into the application equipment or a collection vessel for later disposal.

[¢]

[e]

Repeat this procedure two more times.
3. Final Disposal:

e Dispose of waste and rinsed containers in accordance with federal, state, and local
environmental control regulations.

o Contact a licensed professional waste disposal service.

o Crucially, do not contaminate water, food, or feed by storage or disposal. Avoid release to the
environment.

Experimental Workflow Diagram
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Diagram 1: Fluroxypyr-13C2 Handling Workflow

Click to download full resolution via product page

Caption: Workflow for safe handling of Fluroxypyr-13C2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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